3-Phenyl-3,4-dihydroquinoxalin-2(1H)-one

Specification

• CAS No.: 23465-73-8
• Molecular Formula: C14H12N2O
• Molecular Weight: 224.26 g/mol
• IUPAC Name: 3-phenyl-3,4-dihydro-1H-quinoxalin-2-one
• Standard InChI: InChI=1S/C14H12N2O/c17-14-13(10-6-2-1-3-7-10)15-11-8-4-5-9-12(11)16-14/h1-9,13,15H,(H,16,17)
• Standard InChI Key: IURISRNFECQLRH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2C(=O)NC3=CC=CC=C3N2
• Canonical SMILES: C1=CC=C(C=C1)C2C(=O)NC3=CC=CC=C3N2

Introduction

Chemical Structure and Nomenclature

The molecular structure of 3-phenyl-3,4-dihydroquinoxalin-2(1H)-one (C₁₄H₁₂N₂O) consists of a bicyclic quinoxaline system with partial saturation at the 3,4-positions, a phenyl substituent at the 3-position, and a ketone group at the 2-position. The compound’s IUPAC name reflects this arrangement:

• Systematic Name: 3-Phenyl-1,2,3,4-tetrahydroquinoxalin-2-one

• Molecular Formula: C₁₄H₁₂N₂O

• Molecular Weight: 224.26 g/mol

The planar quinoxaline core enables π-π interactions with biological targets, while the phenyl and ketone groups contribute to its reactivity in synthetic transformations.

Synthesis and Structural Modification

Thiation of 3-Phenylquinoxalin-2(1H)-one

The synthesis of 3-phenylquinoxaline-2(1H)-thione, a key derivative, involves the thiation of 3-phenyl-3,4-dihydroquinoxalin-2(1H)-one using phosphorus pentasulfide (P₂S₅) in anhydrous toluene. This reaction replaces the ketone oxygen with a sulfur atom, yielding the thione intermediate:

$$\text{3-Phenylquinoxalin-2(1H)-one} + \text{P}_2\text{S}_5 \xrightarrow{\text{Toluene, Δ}} \text{3-Phenylquinoxaline-2(1H)-thione} + \text{Byproducts}$$

Reaction Conditions:

• Temperature: 80–90°C

• Duration: 6–8 hours

• Yield: 85–90%

Michael Addition for Derivative Synthesis

The thione intermediate undergoes a chemoselective Michael reaction with acrylic acid derivatives to produce S-substituted quinoxaline compounds. For example, reacting 3-phenylquinoxaline-2(1H)-thione with methyl acrylate yields methyl 3-((3-phenylquinoxalin-2-yl)sulfanyl)propanoate (6):

$$\text{Thione} + \text{Methyl Acrylate} \xrightarrow{\text{Base}} \text{Methyl 3-((3-phenylquinoxalin-2-yl)sulfanyl)propanoate}$$

Key Derivatives:

• Hydrazides: Reaction with hydrazine hydrate produces 3-((3-phenylquinoxalin-2-yl)sulfanyl)propanoic acid hydrazide (9), a precursor for acyl hydrazones.

• N-Alkyl Propanamides: Coupling with alkyl amines yields derivatives like N-propyl-3-((3-phenylquinoxalin-2-yl)sulfanyl)propanamide (12a).

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR Data for Select Derivatives:

Compound	δ (ppm)	Multiplicity	Assignment
7	8.09	d (J=8 Hz)	Aromatic H
9	9.00	s	NH
12a	0.87	d (J=7.2 Hz)	CH₃

13C NMR Data:

• C=O Resonance: 169.8–173.0 ppm (ester/amide carbonyls).

• Aromatic Carbons: 127.5–141.4 ppm.

Mass Spectrometry (MS)

• Compound 7: Observed [M + Na]⁺ at m/z 332 (Calc. 309.4).

• Compound 12g: [M + Na]⁺ at m/z 402 (Calc. 379.5).

Anticancer Activity

In Vitro Screening Against HCT-116 and MCF-7

A panel of 25 derivatives was evaluated for antiproliferative activity using the MTT assay. Results indicated potent activity, with IC₅₀ values in the low micromolar range:

Compound	HCT-116 IC₅₀ (μg/mL)	MCF-7 IC₅₀ (μg/mL)
9	1.9	2.3
12g	3.8	4.5
12h	4.2	5.1

Mechanistic Insights:

• Apoptosis Induction: Activation of caspase-3 and PARP cleavage.

• Cell Cycle Arrest: G2/M phase blockade in HCT-116 cells.